Cas no 849207-61-0 (4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-b-D-galactopyranoside)

• Product Name: 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-b-D-galactopyranoside
• CAS No: 849207-61-0
• MF: C₃₇H₃₀O₁₁
• MW: 650.627511501312
• CID: 1062121
• PubChem ID: 71307139
• Update Time: 2025-06-08

4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside
• [(2R,3S,4S,5R,6S)-4,5-dibenzoyloxy-3-hydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl benzoate
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL 2,3,6-TRI-O-BENZOYL-B-D-GALACTOPYRANOSIDE
• 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl--D-galactopyranoside
• 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-
• A-D-galactopyranoside
• W0224
• 4-Methylumbelliferyl 2,3,6-tri-O-benzoyl-beta-D-galactopyranoside
• DTXSID40745387
• 849207-61-0
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 2,3,6-tri-O-benzoyl-beta-D-galactopyranoside
• 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-?-D-galactopyranoside
• (2S,3R,4S,5S,6R)-6-((Benzoyloxy)methyl)-5-hydroxy-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)tetrahydro-2H-pyran-3,4-diyl dibenzoate
• 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-b-D-galactopyranoside

• Inchi： 1S/C37H30O11/c1-22-19-30(38)45-28-20-26(17-18-27(22)28)44-37-33(48-36(42)25-15-9-4-10-16-25)32(47-35(41)24-13-7-3-8-14-24)31(39)29(46-37)21-43-34(40)23-11-5-2-6-12-23/h2-20,29,31-33,37,39H,21H2,1H3/t29-,31+,32+,33-,37-/m1/s1
• InChI Key： HXIAWNZLIFDIBM-GCQONFEASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 650.17900
• Monoisotopic Mass: 650.17881177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 147.80000
• LogP: 4.87420

Additional information on 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-b-D-galactopyranoside

Introduction to 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside (CAS No. 849207-61-0)

4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside (CAS No. 849207-61-0) is a sophisticated chemical compound that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This compound is a derivative of 4-methylumbelliferone, a fluorescent marker widely used in various biochemical assays. The addition of the 2,3,6-tri-O-benzoyl-β-D-galactopyranoside moiety significantly enhances its stability and reactivity, making it an invaluable tool in the study of enzymatic reactions and drug development.

The structure of 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside consists of a 4-methylumbelliferone core linked to a β-D-galactopyranoside residue through an ether bond. The galactopyranoside residue is further modified with three benzoyl groups at the 2, 3, and 6 positions. These modifications not only protect the glycosidic bond from premature hydrolysis but also enhance the solubility and stability of the compound in various solvents.

In recent years, 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside has been extensively studied for its potential applications in glycosidase assays. Glycosidases are enzymes that play crucial roles in numerous biological processes, including cell signaling, protein modification, and carbohydrate metabolism. The ability to accurately measure glycosidase activity is essential for understanding these processes and developing therapeutic interventions.

The fluorescent properties of 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside make it an ideal substrate for high-throughput screening (HTS) assays. When cleaved by glycosidases, the compound releases 4-methylumbelliferone (4-MU), which exhibits strong fluorescence upon excitation at 355 nm and emission at 460 nm. This fluorescence can be easily detected using standard plate readers or fluorescence microscopes, allowing for rapid and sensitive quantification of glycosidase activity.

Beyond its use in enzymatic assays, 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside has shown promise in drug discovery and development. Researchers have utilized this compound to identify and characterize novel inhibitors of glycosidases, which are potential targets for treating various diseases such as cancer, diabetes, and neurodegenerative disorders. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside can be used to screen small molecule libraries for inhibitors of β-galactosidase, an enzyme implicated in lysosomal storage disorders.

The synthesis of 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the protection of the hydroxyl groups on β-D-galactopyranose using benzoyl chloride. The protected galactose is then coupled with 4-methylumbelliferone using a suitable coupling agent such as dicyclohexylcarbodiimide (DCC). Finally, the benzoyl protecting groups are selectively removed to yield the desired product.

The purity and stability of 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside are critical factors that influence its performance in various applications. High-performance liquid chromatography (HPLC) is commonly used to analyze the purity of this compound. Additionally, storage conditions such as temperature and exposure to light must be carefully controlled to prevent degradation and maintain its fluorescent properties.

In conclusion, 4-Methylumbelliferyl 2,3,6-Tri-O-benzoyl-β-D-galactopyranoside (CAS No. 849207-61-0) is a versatile and powerful tool in biochemical research and pharmaceutical development. Its unique structure and fluorescent properties make it an excellent substrate for glycosidase assays and a valuable reagent for identifying novel inhibitors of these enzymes. As research in this area continues to advance, the applications of this compound are likely to expand further, contributing to our understanding of complex biological processes and the development of new therapeutic strategies.